Cas no 337513-55-0 (1,2,4-Tribromo-5-(2-bromophenoxy)benzene)

• Product Name: 1,2,4-Tribromo-5-(2-bromophenoxy)benzene
• CAS No: 337513-55-0
• MF: C₁₂H₆Br₄O
• MW: 485.791440486908
• CID: 3943243
• Update Time: 2025-06-26

1,2,4-Tribromo-5-(2-bromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4-tribromo-5-(2-bromophenoxy)-
• 1,2,4-Tribromo-5-(2-bromophenoxy)benzene

• Inchi： 1S/C12H6Br4O/c13-7-3-1-2-4-11(7)17-12-6-9(15)8(14)5-10(12)16/h1-6H
• InChI Key： FJGDNHOVDFREMP-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC2=CC=CC=C2Br)=C(Br)C=C1Br

Additional information on 1,2,4-Tribromo-5-(2-bromophenoxy)benzene

Introduction to 1,2,4-Tribromo-5-(2-bromophenoxy)benzene (CAS No. 337513-55-0)

1,2,4-Tribromo-5-(2-bromophenoxy)benzene, with the CAS number 337513-55-0, is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique brominated structure, which imparts specific chemical and biological properties that make it a valuable subject of study and potential application in various scientific and industrial contexts.

The molecular formula of 1,2,4-Tribromo-5-(2-bromophenoxy)benzene is C₁₃H₆Br₄O, and its molecular weight is approximately 447.88 g/mol. The compound features a benzene ring substituted with three bromine atoms at the 1, 2, and 4 positions, and a 2-bromophenoxy group at the 5 position. This complex structure provides a rich foundation for exploring its reactivity, stability, and potential biological activities.

In recent years, the study of brominated compounds has expanded significantly due to their diverse applications in materials science, pharmaceuticals, and environmental chemistry. 1,2,4-Tribromo-5-(2-bromophenoxy)benzene is no exception. Research has shown that brominated compounds can exhibit unique electronic properties and can be used as intermediates in the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry highlighted the use of brominated compounds as building blocks for the synthesis of novel materials with enhanced thermal stability and mechanical strength.

The biological activity of 1,2,4-Tribromo-5-(2-bromophenoxy)benzene has also been a focus of recent research. A study conducted by a team of researchers at the University of California demonstrated that certain brominated compounds can exhibit anti-inflammatory properties. The team found that these compounds can modulate key signaling pathways involved in inflammation, making them potential candidates for the development of new anti-inflammatory drugs. While more research is needed to fully understand the mechanisms and potential therapeutic applications, these findings are promising.

In addition to its potential pharmaceutical applications, 1,2,4-Tribromo-5-(2-bromophenoxy)benzene has been explored for its use in environmental chemistry. Brominated compounds are known to be persistent in the environment and can have significant impacts on ecosystems. A study published in Environmental Science & Technology investigated the fate and behavior of brominated compounds in aquatic systems. The researchers found that certain brominated compounds can undergo biotransformation processes that alter their chemical structure and reduce their environmental impact. Understanding these processes is crucial for developing strategies to mitigate the environmental risks associated with these compounds.

The synthetic routes for producing 1,2,4-Tribromo-5-(2-bromophenoxy)benzene have been well-documented in the literature. One common method involves the sequential bromination of a substituted benzene ring followed by an etherification reaction to introduce the 2-bromophenoxy group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing complex brominated compounds.

The characterization of 1,2,4-Tribromo-5-(2-bromophenoxy)benzene typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. For example, NMR spectroscopy can reveal the positions of functional groups and confirm the presence of specific substituents on the benzene ring.

In conclusion, 1,2,4-Tribromo-5-(2-bromophenoxy)benzene (CAS No. 337513-55-0) is a compound with a rich chemical profile that offers numerous opportunities for research and application across various scientific disciplines. Its unique structure and properties make it an intriguing subject for further investigation into its potential uses in materials science, pharmaceuticals, and environmental chemistry. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, contributing to advancements in multiple fields.